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Compound of Interest

Compound Name: Methyl methyl(nitro)carbamate

CAS No.: 14442-54-7

Cat. No.: B14010102

Get Quote

Executive Summary: The N-Nitro Diagnostic
Challenge
In the analysis of genotoxic impurities and synthetic byproducts, distinguishing Methyl
methyl(nitro)carbamate (MMNC) from its non-nitrated precursors is a critical task. Unlike

stable amides or carbamates, the N-nitro functionality introduces a high-energy, labile bond that

drastically alters the mass spectral fingerprint.

This guide provides a mechanistic breakdown of the fragmentation patterns of MMNC

compared to its direct precursor, Methyl N-methylcarbamate (MMC). By understanding the

specific cleavage pathways—specifically the competition between N-denitration and standard

carbamate

-cleavage—analysts can confidently identify this potent alkylating agent in complex matrices.

Structural Basis of Fragmentation[1][2]
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To interpret the mass spectra, we must first analyze the bond dissociation energies (BDE)

inherent in the structures.

Feature
Methyl
methyl(nitro)carbamate
(MMNC)

Methyl N-methylcarbamate
(MMC)

Formula

MW 134.09 Da 89.09 Da

Critical Bond (Weak, ~50-60 kcal/mol) (Strong, ~90+ kcal/mol)

Ionization Site
Carbonyl Oxygen or Nitro

Oxygen
Carbonyl Oxygen

Primary Loss
Radical

(46 Da)

Radical

(31 Da) or

Mechanistic Insight
In Electron Ionization (EI), the nitro group acts as a "fragmentation trigger." While the non-nitro

analog (MMC) stabilizes the molecular ion (

) allowing for standard ester fragmentations, the MMNC molecular ion is inherently unstable.
The positive charge typically localizes on the nitrogen or carbonyl oxygen, triggering the
immediate expulsion of the nitro group.

Comparative Fragmentation Analysis
A. The "Fingerprint" Region (High Mass)
The most striking difference between the two compounds lies in the survival of the molecular

ion and the primary daughter ions.

1. Methyl N-methylcarbamate (MMC) - The Control
(m/z 89): Distinctly visible. The molecule is stable enough to survive ionization.
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Base Peak (m/z 58): Formed by the loss of the methoxy radical (

, -31 Da). This is the classic

-cleavage characteristic of esters/carbamates.

Pathway:

2. Methyl methyl(nitro)carbamate (MMNC) - The Target
(m/z 134): Often absent or extremely weak (<1%). The

bond cleaves too rapidly.

Diagnostic Ion (m/z 88): The primary fragment resulting from the loss of

(46 Da).

Pathway:

Note: This ion (m/z 88) is isobaric with the radical cation of methyl carbamate (minus one

proton), but in this context, it is an even-electron cation.

Nitro Group Ions (m/z 30, 46): High abundance of

(m/z 30) and

(m/z 46) is the hallmark of N-nitro compounds.

B. Data Comparison Table
The following table contrasts the predicted and literature-derived peak distributions for the two

compounds.
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m/z Ion Identity
Relative
Intensity
(MMC)

Relative
Intensity
(MMNC)

Diagnostic
Significance

134 0% < 1%
Target Molecular

Ion (Rarely seen)

89 (MMC) 20-30% 0%
Precursor

Molecular Ion

88 < 5%
100% (Base

Peak)

Primary

Diagnostic for

MMNC

59 15% 20-30%

Common ester

fragment (Non-

specific)

58 100% < 10%

Distinguishes

Precursor from

Target

46 0% 40-60%
Confirms Nitro

functionality

45 10% 10%
Non-specific

background

30 0% 50-80%

Confirms

Nitro/Nitroso

group
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Note: Data for MMNC is derived from homologous series analysis of Ethyl N-nitro-N-

methylcarbamate and general N-nitro fragmentation rules [1, 2]. MMC data is based on NIST

library standards [3].

Visualizing the Fragmentation Pathways[1][3][4]
The following diagrams illustrate the divergent pathways that allow for mass spectral

differentiation.

Diagram 1: Fragmentation Mechanism Comparison
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Methyl methyl(nitro)carbamate
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Caption: Divergent fragmentation pathways. The N-nitro group drives the formation of m/z 88

and 46, whereas the precursor MMC is dominated by methoxy loss (m/z 58).
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Experimental Protocol for Identification
To ensure high-confidence identification, the following workflow integrates sample preparation

with MS detection.

Diagram 2: Analytical Workflow
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Sample Matrix
(API or Reaction Mix)

Liquid-Liquid Extraction
(DCM or Ethyl Acetate)

GC Separation
(DB-Wax or DB-624 Column)

Electron Ionization (EI)
70 eV

MS Detection
Full Scan (m/z 29-200)

Check Diagnostic Ions

POSITIVE ID:
Peaks at 88, 46, 30

Absent 134

N-Nitro Pattern

PRECURSOR ID:
Peaks at 89, 58

Absent 46

Carbamate Pattern

Click to download full resolution via product page

Caption: Step-by-step workflow for distinguishing MMNC from matrix components using GC-

MS.
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Methodological Notes
Inlet Temperature: Keep below 200°C. N-nitrocarbamates are thermally labile and can

degrade in a hot injector port, artificially increasing the abundance of the denitrated species

(m/z 89 or 88).

Column Choice: Polar columns (e.g., DB-Wax) are preferred to separate the polar nitro-

carbamate from the non-polar precursor.

Soft Ionization (Optional): If the molecular ion (134) is absolutely required for regulatory

confirmation, switch to Chemical Ionization (CI) using Methane or Ammonia. This preserves

the

species.
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Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Mass Spectrometry Fragmentation Pattern of Methyl
methyl(nitro)carbamate: A Comparative Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b14010102/docs#mass-spectrometry-
fragmentation-pattern-of-methyl-methyl-nitro-carbamate-a-comparative-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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